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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diethoxybenzene (CAS No.

2049-73-2), a valuable aromatic ether in organic synthesis. This document details its chemical

and physical properties, provides a detailed experimental protocol for its synthesis, and

includes key spectral data for its characterization. Safety and handling information is also

provided to ensure its proper use in a laboratory setting.

Chemical and Physical Properties
1,3-Diethoxybenzene, also known as resorcinol diethyl ether, is a colorless to light yellow

liquid. Its fundamental properties are summarized in the table below, offering a quick reference

for experimental planning and execution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1583337?utm_src=pdf-interest
https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2049-73-2 [1]

Molecular Formula C₁₀H₁₄O₂ [2]

Molecular Weight 166.22 g/mol [2]

Boiling Point 235 °C [2]

Melting Point -31 °C [3]

Density 1.01 g/cm³ [2]

InChIKey
MKGFYMKFBCWNCP-

UHFFFAOYSA-N
[4]

SMILES CCOC1=CC(=CC=C1)OCC [4]

Synthesis of 1,3-Diethoxybenzene
The most common and efficient method for the preparation of 1,3-diethoxybenzene is the

Williamson ether synthesis. This reaction involves the deprotonation of resorcinol to form a

phenoxide, which then undergoes nucleophilic substitution with an ethylating agent. Below is a

detailed experimental protocol adapted from the synthesis of its methyl analog.

Experimental Protocol: Williamson Ether Synthesis
Materials:

Resorcinol (1 mole)

10% Sodium Hydroxide (NaOH) solution (2.5 moles)

Diethyl sulfate or Ethyl iodide (2 moles)

Ether

Dilute sodium carbonate solution

Calcium chloride
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Water

Procedure:

In a three-necked flask equipped with a reflux condenser, stirrer, internal thermometer, and

dropping funnel, rapidly add 2.5 moles of 10% sodium hydroxide solution to 1 mole of

resorcinol with stirring.

With vigorous stirring, add 2 moles of diethyl sulfate (or ethyl iodide) dropwise, ensuring the

temperature remains below 40°C. Cooling with a water bath may be necessary.

To ensure the reaction goes to completion and to destroy any unreacted diethyl sulfate, heat

the mixture for 30 minutes on a boiling water bath.

After cooling, separate the organic layer. Extract the aqueous solution several times with

ether.

Combine the organic phases and wash with dilute sodium carbonate solution, followed by

water.

Dry the organic phase with anhydrous calcium chloride.

Fractionally distill the dried organic phase to obtain pure 1,3-diethoxybenzene. The boiling

point is approximately 235 °C.

Logical Workflow for Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
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Caption: Williamson ether synthesis of 1,3-diethoxybenzene.

Spectroscopic Data
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The identity and purity of 1,3-diethoxybenzene can be confirmed using various spectroscopic

techniques. Below are the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR
Chemical Shift

(ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

Proton 7.15 t 8.2 H-5

6.50 dd 8.2, 2.4 H-4, H-6

6.44 t 2.4 H-2

3.98 q 7.0 -OCH₂CH₃

1.38 t 7.0 -OCH₂CH₃

¹³C NMR Chemical Shift (ppm) Assignment

Carbon 160.2 C-1, C-3

129.8 C-5

106.5 C-4, C-6

101.2 C-2

63.4 -OCH₂CH₃

14.8 -OCH₂CH₃

Note: NMR data is based on typical values and may vary slightly depending on the solvent and

instrument.

Other Spectroscopic Data
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Technique Key Features

Infrared (IR) Spectroscopy
C-O stretching (aromatic ether) around 1260

cm⁻¹, C-H stretching (aromatic and aliphatic)

Mass Spectrometry (MS) Molecular ion (M⁺) peak at m/z = 166

Reactivity and Applications
1,3-Diethoxybenzene serves as a key intermediate in organic synthesis. The electron-

donating nature of the two ethoxy groups activates the aromatic ring, making it susceptible to

electrophilic substitution reactions, primarily at the 2-, 4-, and 6-positions. It can be used in the

synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Logical Relationship of Properties and Applications:

Chemical Properties

Reactivity

Applications

1,3-Diethoxybenzene
(Electron-rich aromatic ring)

Electrophilic Aromatic Substitution

activated by -OEt groups

Other Reactions

Pharmaceutical Synthesis Agrochemical Synthesis Material Science
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Caption: Properties, reactivity, and applications of 1,3-diethoxybenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/product/b1583337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
1,3-Diethoxybenzene is a combustible liquid and should be handled with appropriate safety

precautions in a well-ventilated area.[3]

Safety and Handling Summary:

Aspect Recommendation

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face

protection.[3]

Handling

Keep away from heat, sparks, open flames, and

hot surfaces. Avoid breathing mist, gas, or

vapors. Avoid contact with skin and eyes.[3]

Storage Store in a well-ventilated place. Keep cool.[3]

Disposal

Dispose of contents/container in accordance

with local regulations. Do not let the chemical

enter drains.[3]

Biological Activity
Currently, there is no significant information available in the scientific literature regarding the

biological activity or its involvement in any signaling pathways. Its primary role is as a chemical

intermediate in the synthesis of other compounds.

This technical guide is intended for informational purposes for qualified professionals and

should not be considered a substitute for a thorough safety assessment before use. Always

consult the latest Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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